![molecular formula C9H7BrN4O B7560596 2-(4-Bromopyrazol-1-yl)pyridine-3-carboxamide](/img/structure/B7560596.png)
2-(4-Bromopyrazol-1-yl)pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Bromopyrazol-1-yl)pyridine-3-carboxamide is a chemical compound that has gained significant attention in scientific research. It is a pyridine derivative that has been synthesized through various methods and has shown promising results in various applications.
Mechanism of Action
The mechanism of action of 2-(4-Bromopyrazol-1-yl)pyridine-3-carboxamide involves its interaction with specific cellular targets. It has been reported to inhibit the activity of protein kinases, which play a crucial role in cellular signaling pathways. This inhibition leads to the disruption of cellular processes, ultimately resulting in the observed effects on cancer cells and inflammatory responses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been reported to have anticancer activity by inhibiting the growth of cancer cells. It has also been shown to have anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases. Additionally, it has been reported to have an effect on cellular signaling pathways, which play a crucial role in various physiological processes.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(4-Bromopyrazol-1-yl)pyridine-3-carboxamide in lab experiments include its high yield and purity, as well as its potential for use in various scientific research applications. However, there are also limitations to its use, including its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for the study of 2-(4-Bromopyrazol-1-yl)pyridine-3-carboxamide. One potential direction is the further study of its anticancer activity and its potential use in cancer treatment. Additionally, further studies are needed to determine its safety and efficacy in the treatment of inflammatory diseases. Furthermore, the identification of new cellular targets for this compound could lead to the development of new therapeutic applications for this compound.
Synthesis Methods
The synthesis of 2-(4-Bromopyrazol-1-yl)pyridine-3-carboxamide has been reported through various methods. One of the most common methods involves the reaction of 4-bromopyrazole-1-carboxylic acid with acetic anhydride, followed by the reaction of the resulting product with 3-aminopyridine. This method yields the desired compound with a high yield and purity.
Scientific Research Applications
2-(4-Bromopyrazol-1-yl)pyridine-3-carboxamide has shown promising results in various scientific research applications. It has been reported to have anticancer activity by inhibiting the growth of cancer cells. It has also been used as a tool in the study of protein kinases, which play a crucial role in cellular signaling pathways. Additionally, it has been reported to have anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.
properties
IUPAC Name |
2-(4-bromopyrazol-1-yl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN4O/c10-6-4-13-14(5-6)9-7(8(11)15)2-1-3-12-9/h1-5H,(H2,11,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGXNSPLHADAQHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)N2C=C(C=N2)Br)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.